Cas no 89880-79-5 (Butanedioic acid, hydroxy-, compd. with N-cyclohexylcyclohexanamine)

• Product Name: Butanedioic acid, hydroxy-, compd. with N-cyclohexylcyclohexanamine
• CAS No: 89880-79-5
• MF: C₁₆H₂₉NO₅
• MW: 315.405165433884
• CID: 585957
• PubChem ID: 71326745
• Update Time: 2025-04-19

Butanedioic acid, hydroxy-, compd. with N-cyclohexylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, hydroxy-, compd. with N-cyclohexylcyclohexanamine
• N-cyclohexylcyclohexanamine,2-hydroxybutanedioic acid
• 2-Hydroxybutanedioic acid--N-cyclohexylcyclohexanamine (1/1)
• DTXSID80755884
• 89880-79-5

• Inchi： 1S/C12H23N.C4H6O5/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;5-2(4(8)9)1-3(6)7/h11-13H,1-10H2;2,5H,1H2,(H,6,7)(H,8,9)
• InChI Key： MSIUBNOPCKNRFA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC(=O)O.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 315.20457303g/mol
• Monoisotopic Mass: 315.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų